Cas no 97506-01-9 ((3R,4R)-Dihydro-3,4-bis(phenylmethoxy)-2,5-furandione)

(3R,4R)-Dihydro-3,4-bis(phenylmethoxy)-2,5-furandione is a chiral furandione derivative characterized by its stereospecific (3R,4R) configuration and bis(phenylmethoxy) functionalization. This compound serves as a valuable intermediate in asymmetric synthesis, particularly in the preparation of enantiomerically pure pharmaceuticals and fine chemicals. Its rigid furandione core and protected diol structure enhance reactivity in selective transformations, such as nucleophilic additions or cyclizations. The phenylmethoxy groups provide steric and electronic modulation, facilitating controlled functionalization. This product is suitable for applications requiring high stereochemical precision, including catalyst design and chiral auxiliary development. Its stability under standard conditions ensures reliable handling in synthetic workflows.

(3R,4R)-Dihydro-3,4-bis(phenylmethoxy)-2,5-furandione structure

97506-01-9 structure

Product Name:(3R,4R)-Dihydro-3,4-bis(phenylmethoxy)-2,5-furandione

CAS No:97506-01-9

MF:C₁₈H₁₆O₅

MW:312.316645622253

CID:1084620

PubChem ID:14503831

Update Time:2025-10-28

(3R,4R)-Dihydro-3,4-bis(phenylmethoxy)-2,5-furandione Chemical and Physical Properties

Names and Identifiers

- (3R,4R)-3,4-Bis(benzyloxy)dihydrofuran-2,5-dione
- (3R,4R)-3,4-Bis(benzyloxy)dihydro-2,5-furandione
- (3R,4R)-Dihydro-3,4-bis(phenylmethoxy)-2,5-furandione
- (3R,4R)-3,4-bis(phenylmethoxy)oxolane-2,5-dione
- 97506-01-9
- (3R,4R)-3,4-BIS(BENZYLOXY)OXOLANE-2,5-DIONE
- SCHEMBL10735399
- Inchi： 1S/C18H16O5/c19-17-15(21-11-13-7-3-1-4-8-13)16(18(20)23-17)22-12-14-9-5-2-6-10-14/h1-10,15-16H,11-12H2/t15-,16-/m1/s1
- InChI Key： JJVKIFJWDDWGHW-HZPDHXFCSA-N
- SMILES： O(CC1C=CC=CC=1)[C@H]1C(=O)OC([C@@H]1OCC1C=CC=CC=1)=O

Computed Properties

Exact Mass: 312.09977361g/mol
Monoisotopic Mass: 312.09977361g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 23
Rotatable Bond Count: 6
Complexity: 372
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 61.8Å²

(3R,4R)-Dihydro-3,4-bis(phenylmethoxy)-2,5-furandione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	D452660-10mg	(3R,4R)-Dihydro-3,4-bis(phenylmethoxy)-2,5-furandione	97506-01-9	10mg	$230.00	2023-05-18
TRC	D452660-25mg	(3R,4R)-Dihydro-3,4-bis(phenylmethoxy)-2,5-furandione	97506-01-9	25mg	$448.00	2023-05-18
TRC	D452660-100mg	(3R,4R)-Dihydro-3,4-bis(phenylmethoxy)-2,5-furandione	97506-01-9	100mg	$ 1300.00	2023-09-07
TRC	D452660-250mg	(3R,4R)-Dihydro-3,4-bis(phenylmethoxy)-2,5-furandione	97506-01-9	250mg	$2583.00	2023-05-18
A2B Chem LLC	BA30323-100mg	(3R,4R)-Dihydro-3,4-bis(phenylmethoxy)-2,5-furandione	97506-01-9	100mg	$1290.00	2023-12-29

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Related Categories

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Additional information on (3R,4R)-Dihydro-3,4-bis(phenylmethoxy)-2,5-furandione

Comprehensive Overview of (3R,4R)-Dihydro-3,4-bis(phenylmethoxy)-2,5-furandione (CAS No. 97506-01-9)

(3R,4R)-Dihydro-3,4-bis(phenylmethoxy)-2,5-furandione (CAS No. 97506-01-9) is a chiral organic compound with significant applications in pharmaceutical and chemical research. This compound, often referred to by its systematic name, belongs to the class of furandione derivatives, which are known for their versatile reactivity and utility in synthetic chemistry. The bis(phenylmethoxy) groups attached to the furandione core enhance its stability and solubility, making it a valuable intermediate in the synthesis of complex molecules.

In recent years, the demand for chiral building blocks like (3R,4R)-Dihydro-3,4-bis(phenylmethoxy)-2,5-furandione has surged due to their critical role in asymmetric synthesis. Researchers are increasingly focusing on green chemistry and sustainable synthesis methods, and this compound aligns well with these trends. Its unique stereochemistry allows for the creation of enantiomerically pure products, which are highly sought after in the development of pharmaceutical intermediates and fine chemicals.

The compound's CAS No. 97506-01-9 is frequently searched in academic and industrial databases, reflecting its importance in organic synthesis. Users often inquire about its physical properties, such as melting point, solubility, and spectral data (NMR, IR), as well as its synthetic routes. Common questions include: "How is (3R,4R)-Dihydro-3,4-bis(phenylmethoxy)-2,5-furandione synthesized?" and "What are its applications in medicinal chemistry?" Addressing these queries, the compound is typically prepared through selective oxidation and protection steps, and its applications span from catalysis to drug discovery.

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In conclusion, (3R,4R)-Dihydro-3,4-bis(phenylmethoxy)-2,5-furandione (CAS No. 97506-01-9) is a multifaceted compound with broad applicability in modern chemistry. Its chiral nature, combined with its functional groups, makes it indispensable for researchers exploring stereoselective reactions and advanced material design. As the scientific community continues to prioritize sustainable and efficient synthesis, this compound is poised to remain a key player in innovative chemical solutions.